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Compound of Interest

Compound Name: Cobaltic acetate

Cat. No.: B8758493 Get Quote

An In-depth Technical Guide to Cobaltic Acetate

Introduction
Cobalt(III) acetate, also known as cobaltic acetate, is an inorganic compound with the

chemical formula C₆H₉CoO₆. It is the salt of cobalt in its +3 oxidation state and acetic acid.

Unlike the more common cobalt(II) acetate, cobalt(III) acetate is a powerful oxidizing agent and

its compounds are not as readily available, as the Co(III) oxidation state is less stable in

aqueous solutions. This guide provides a comprehensive overview of the chemical and

physical properties, synthesis protocols, and applications of cobalt(III) acetate, with a focus on

its relevance to researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
The properties of cobalt(III) acetate are summarized below. It is important to distinguish these

from the properties of the more common pink/red cobalt(II) acetate. Cobalt(III) acetate is

typically described as a dark green solid.
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Property Value Reference

IUPAC Name cobalt(3+) triacetate

CAS Number 917-69-1

Molecular Formula C₆H₉CoO₆

Molecular Weight 236.06 g/mol

Canonical SMILES
CC(=O)[O-].CC(=O)

[O-].CC(=O)[O-].[Co+3]

InChI Key
ZUKDFIXDKRLHRB-

UHFFFAOYSA-K

Physical Properties
Quantitative physical data for cobalt(III) acetate is scarce in literature, often being confused

with cobalt(II) acetate. The available information is presented below.

Property Value Reference

Appearance Dark green solid

Odor Vinegar-like

Solubility
Soluble in water and polar

solvents

Stability

Co(III) is an unusual oxidation

state in water and tends to

reduce to Co(II). It can be

stabilized by strong field

ligands.
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Cobalt(III) acetate is not widely available commercially and is often synthesized in-situ or

prepared as needed for research. Two common methods are detailed below.

Method 1: Oxidation of Cobalt(II) Acetate
This is a widely cited method for preparing cobalt(III) acetate by oxidizing the more common

cobalt(II) acetate tetrahydrate.

Materials:

Cobalt(II) acetate tetrahydrate (Co(OAc)₂·4H₂O)

Glacial acetic acid

Deionized water

Oxygen gas

Procedure:

A four-necked flask is equipped with a gas bubbler, condenser, thermometer, addition funnel,

and a mechanical stirrer.

Charge the flask with 150 g of Co(OAc)₂·4H₂O, 1 L of glacial acetic acid, and 25 ml of water.

Bubble oxygen gas through the solution at a rate of 0.5 L/min while stirring.

Heat the mixture to initiate the reaction, which is characterized by a color change to dark

green.

After the reaction is complete, cool the mixture to room temperature.

Evaporate the solution at 35-40°C using a rotary evaporator under reduced pressure

(approx. 4 mm).

Dry the resulting solid in a vacuum desiccator over P₂O₅ to yield the final product.

The conversion to cobalt(III) can be confirmed by iodometric titration.
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Caption: Experimental workflow for the synthesis of Cobalt(III) acetate.

Method 2: Reaction with Cobaltic Oxide
An alternative method involves the direct reaction of cobalt(III) oxide with acetic acid.

Materials:

Cobalt(III) oxide (Co₂O₃)

Glacial acetic acid

Deionized water

Procedure:

Weigh 10 grams of cobaltic oxide (Co₂O₃) and add it to 500 ml of distilled water in a suitable

reaction vessel.

Add 11.5 ml of glacial acetic acid to the suspension.

Stir the mixture. The cobaltic oxide will react with the acetic acid to yield a solution of

cobalt(III) acetate.

The resulting solution can be used directly or further processed to isolate the solid product,

for example, by evaporation of the solvent as described in Method 1.
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Cobalt(III) acetate and related Co(III) complexes are of significant interest in catalysis and

medicine due to the unique properties of the Co(III) ion.

Catalysis
Cobalt acetate is a well-known catalyst for autoxidation reactions of hydrocarbons. The

Co(III)/Co(II) redox couple plays a crucial role in these processes. Cobalt(III) acetate can act as

a potent initiator, generating radicals that drive oxidation reactions. For instance, it is used in

the oxidation of p-xylene to terephthalic acid, a key monomer for polyester production. The

catalytic cycle involves the oxidation of the substrate by Co(III), which is reduced to Co(II). The

Co(II) is then re-oxidized to Co(III) by peroxy intermediates formed during the reaction,

continuing the cycle.[1]
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Caption: Conceptual catalytic cycle of Cobalt(III) acetate in autoxidation.

Drug Development: Hypoxia-Activated Prodrugs
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A significant area of research is the use of Co(III) complexes as hypoxia-activated prodrugs

(HAPs) for cancer therapy. Solid tumors often contain regions of low oxygen (hypoxia). This

unique microenvironment can be exploited for targeted drug delivery.

The strategy involves creating an inert Co(III) complex where a potent cytotoxic ligand (the

drug) is coordinated to the cobalt center. This coordination deactivates the drug. The Co(III)

complex is stable and non-toxic under normal oxygen conditions (normoxia). However, upon

reaching a hypoxic tumor environment, the Co(III) is reduced by cellular enzymes to the more

labile Co(II). This reduction leads to the release of the active cytotoxic ligand, which can then

exert its therapeutic effect specifically on the tumor cells, minimizing damage to healthy tissues.

This approach leverages the different electronic and coordination properties of Co(III) and

Co(II) for selective drug activation.
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Caption: Activation of a Co(III)-based prodrug in a hypoxic tumor environment.

Safety and Handling
Cobalt compounds should be handled with care. Cobalt(III) acetate is a strong oxidizing agent.

Chronic exposure to cobalt may affect the thyroid, lungs, heart, and kidneys. It is classified as a

substance that may cause an allergic skin or respiratory reaction. Appropriate personal

protective equipment (PPE), including gloves, safety goggles, and respiratory protection,

should be used when handling this compound. It should be stored in a cool, dry, well-ventilated

area away from incompatible substances like strong reducing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Oxidation by Cobalt(III) Acetate. Part 13. Oxidation of Substituted Phenols with Cobalt(III)
Acetate in Acetic Acid | Semantic Scholar [semanticscholar.org]

To cite this document: BenchChem. ["Cobaltic acetate" chemical and physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8758493#cobaltic-acetate-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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